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Compound of Interest

Compound Name: Asm-IN-2

Cat. No.: B15575206 Get Quote

Technical Support Center: Asm-IN-2
Welcome to the technical support center for Asm-IN-2, a potent inhibitor of Acid

Sphingomyelinase (ASM). This resource is designed for researchers, scientists, and drug

development professionals to provide guidance on experimental protocols, address common

challenges, and answer frequently asked questions related to the use of Asm-IN-2.

Frequently Asked Questions (FAQs)
Q1: What is Asm-IN-2 and what is its mechanism of action?

Asm-IN-2 is a potent inhibitor of the enzyme Acid Sphingomyelinase (ASM). ASM is a key

enzyme in sphingolipid metabolism, responsible for breaking down sphingomyelin into

ceramide and phosphorylcholine. By inhibiting ASM, Asm-IN-2 can modulate cellular

processes that are dependent on this pathway, and it has shown potential in research related to

depression.[1][2]

Q2: What is the IC50 of Asm-IN-2?

Asm-IN-2 has a reported half-maximal inhibitory concentration (IC50) of 0.87 μM against Acid

Sphingomyelinase.[1]

Q3: What is the recommended solvent for preparing a stock solution of Asm-IN-2?

Due to its likely hydrophobic nature, similar to other ASM inhibitors, it is recommended to

prepare stock solutions of Asm-IN-2 in an organic solvent such as Dimethyl Sulfoxide (DMSO).
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[3] For a related compound, ASM-IN-1, a 60 mg/mL stock solution in DMSO has been reported.

[3]

Q4: Is Asm-IN-2 soluble in aqueous buffers?

Asm-IN-2 is expected to have low solubility in aqueous solutions. For cell-based assays, it is

common practice to dilute a high-concentration DMSO stock solution into the aqueous culture

medium. It is crucial to ensure that the final concentration of DMSO in the assay is low

(typically <0.5%) to avoid solvent-induced cytotoxicity.

Q5: How should Asm-IN-2 be stored?

For long-term storage, it is recommended to store Asm-IN-2 as a solid at -20°C. Stock

solutions in DMSO should be aliquoted to avoid repeated freeze-thaw cycles and stored at

-80°C.

Quantitative Data Summary
Parameter Value Reference

CAS Number 2305789-66-4 [1]

IC50 (ASM) 0.87 μM [1]

Recommended Solvent DMSO [3]

Experimental Protocols
Acid Sphingomyelinase (ASM) Inhibition Assay
This protocol is a general guideline for determining the inhibitory activity of Asm-IN-2 on ASM

using a fluorescent substrate.

Materials:

Recombinant human Acid Sphingomyelinase (ASM)

Fluorescent ASM substrate (e.g., N-SMase substrate, BODIPY™ FL C12-sphingomyelin)

Assay Buffer (e.g., 50 mM sodium acetate, 0.1% Triton X-100, pH 5.0)
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Asm-IN-2

DMSO (for stock solution)

96-well black microplate

Fluorescence microplate reader

Workflow Diagram:
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Preparation

Assay Execution

Detection & Analysis

Prepare Asm-IN-2 dilutions in DMSO

Add Asm-IN-2 dilutions to wells

Prepare ASM enzyme solution in Assay Buffer

Add ASM enzyme to wells

Prepare fluorescent substrate solution in Assay Buffer

Add fluorescent substrate to initiate reaction

Pre-incubate inhibitor and enzyme

Incubate at 37°C

Read fluorescence

Calculate % inhibition

Determine IC50 value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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